Cas no 1239665-04-3 ((5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone)

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone structure
1239665-04-3 structure
Product Name:(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone
CAS No:1239665-04-3
Molecular Formula:C22H32O2
Molecular Weight:328.488286972046
CID:5557589

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Properties

Names and Identifiers

    • (5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone
    • InChIKey: VKSNSWZVPKDTCA-MPKLSWSASA-N
    • Inchi: 1S/C22H32O2/c1-13-19-18(24-20(13)23)12-17-15-8-7-14-6-4-5-10-21(14,2)16(15)9-11-22(17,19)3/h4-5,13-19H,6-12H2,1-3H3/t13-,14+,15+,16-,17-,18-,19-,21-,22-/m0/s1
    • SMILES: C[C@]12CC[C@]3([H])[C@]4(CC=CC[C@]4([H])CC[C@@]3([H])[C@]1([H])C[C@]1([H])OC(=O)[C@@H](C)[C@]21[H])C

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
H977665-5mg
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone
1239665-04-3
5mg
$ 207.00 2023-04-15

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:C5H5N, C:4-DMAP, S:CH2Cl2, 0°C; overnight, rt
1.2S:H2O, rt
2.1R:I2, R:AcOOH, C:H2SO4, S:AcOH, 40-45°C; overnight, rt
2.2R:Na2SO3, S:H2O, rt
3.1R:LiBr, S:DMF, 10 h, 110°C; 110°C → rt
Reference
A concise synthesis of the steroidal core of clathsterol
By Cong, Rigang et al, Tetrahedron Letters, 2010, 51(30), 3890-3892

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Raw materials

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Preparation Products

(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Related Literature

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